Methyl 3-pyridin-3-yl-1,2-oxazole-5-carboxylate

• IUPAC Name: methyl 3-pyridin-3-yl-1,2-oxazole-5-carboxylate
• InChI: InChI=1S/C10H8N2O3/c1-14-10(13)9-5-8(12-15-9)7-3-2-4-11-6-7/h2-6H,1H3
• InChI Key: MFRGXLRFFUONRQ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=NO1)C2=CN=CC=C2
• Molecular Formula: C10H8N2O3
• Molecular Weight: 204.18 g/mol
• CAS RN: 330558-59-3

Description

“Methyl 3-pyridin-3-yl-1,2-oxazole-5-carboxylate” is a chemical compound that belongs to the class of oxazole derivatives. Oxazole is an important heterocyclic nucleus having a wide spectrum of biological activities. It is a doubly unsaturated 5-membered ring having one oxygen atom at position 1 and a nitrogen at position 3 separated by a carbon in-between.

Synthesis Analysis

The synthesis of oxazole derivatives has been a field of interest for a long time due to their increasing importance in medicinal chemistry. The substitution pattern in oxazole derivatives plays a pivotal role in delineating their biological activities.

Scientific Research Applications

Metabolism and Detection in Human and Environmental Samples

Methyl 3-pyridin-3-yl-1,2-oxazole-5-carboxylate is a compound that has been implicated in various research contexts, including the study of its metabolism, detection, and potential effects on human health and the environment. While specific studies directly focusing on this compound were not identified, research on structurally related compounds provides insights into potential applications and methodologies for investigating such chemicals.

• Environmental Exposure and Metabolic Pathways : Studies on environmental exposure to chemicals and their metabolic pathways in humans suggest methodologies that could be applied to this compound. For instance, the investigation of organophosphorus and pyrethroid pesticides in South Australian preschool children reveals the extent of environmental exposure and the importance of understanding how these compounds are metabolized in the human body (Babina et al., 2012). Such research underscores the significance of monitoring environmental chemicals and their impact on public health.

• Detection and Quantification in Biological Samples : The development of sensitive and accurate methods for detecting and quantifying chemical compounds in human plasma and urine is crucial for assessing exposure and potential health risks. A study on the detection and quantification of psychoactive substances in human blood and urine by LC/MS/MS illustrates the technical approaches for measuring low levels of specific chemicals in biological samples (Kusano et al., 2018). Applying similar methodologies could facilitate the investigation of this compound's presence and metabolism in humans.

• Health Impact Assessment : Assessing the health impacts of chemical exposure is a critical aspect of environmental health research. Studies such as the one focusing on the percutaneous absorption of methyl nicotinate in humans using noninvasive techniques provide a framework for evaluating the potential health effects of skin exposure to chemicals (Guy et al., 1983). These approaches could be adapted to study the effects of this compound on the skin and other organs.

Mechanism of Action

Target of Action

The primary target of Methyl 3-pyridin-3-yl-1,2-oxazole-5-carboxylate is Nicotinamide phosphoribosyltransferase (NAMPT) . NAMPT catalyzes the rate-limiting step of the NAD+ salvage pathway . NAD+ plays a pivotal role in many biological processes including metabolism and aging .

Mode of Action

This compound interacts with its target, NAMPT, to activate it . This activation of NAMPT enhances the NAD+ salvage pathway, thereby increasing the availability of NAD+ for various biological processes .

Biochemical Pathways

The compound affects the NAD+ salvage pathway . This pathway is crucial for maintaining the cellular NAD+ pool, which is essential for various biological processes including metabolism and aging .

Result of Action

The activation of NAMPT by this compound results in an increased availability of NAD+ . This can have various molecular and cellular effects, depending on the specific biological processes that utilize NAD+ .